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Compound of Interest

Compound Name: 1-Chloro-3-fluorobenzene

Cat. No.: B165101 Get Quote

The proper management and disposal of 1-Chloro-3-fluorobenzene are critical for ensuring

laboratory safety and environmental protection. As a flammable and hazardous chemical, it

necessitates strict adherence to established protocols. This guide provides detailed, step-by-

step procedures for its handling and disposal, designed for researchers, scientists, and drug

development professionals. Following these guidelines will help mitigate risks and ensure

compliance with regulatory standards.

Essential Safety and Chemical Data
Before handling 1-Chloro-3-fluorobenzene, it is crucial to be aware of its physical properties

and associated hazards. This substance must be treated as a regulated hazardous waste from

the moment it is generated.[1][2]
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Property Data Reference

CAS Number 625-98-9 [3][4]

Molecular Formula C₆H₄ClF [5][6]

Molecular Weight 130.55 g/mol [5][6]

Appearance
Colorless to light yellow clear

liquid
[6]

Boiling Point 126–128 °C [3]

Flash Point 18 °C [3]

Density 1.219 g/cm³ (at 20 °C) [3]

GHS Hazard Statements

H225: Highly flammable liquid

and vapour.H332: Harmful if

inhaled.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[3][5]

Standard Operating Procedure for Disposal
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 1-
Chloro-3-fluorobenzene waste.

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Always handle 1-Chloro-3-fluorobenzene inside a chemical fume hood. Ensure that a safety

shower and eyewash station are readily accessible.[7]

Eye and Face Protection: Wear chemical splash goggles and/or a face shield that complies

with OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[7]

Skin Protection: Wear protective gloves (double nitrile or Viton are recommended) and a

fully-buttoned lab coat.[3][8] Immediately remove and launder any contaminated clothing

before reuse.[7]
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Respiratory Protection: Use only in a well-ventilated area, such as a fume hood.[4][7] Avoid

breathing vapors, mist, or gas.[3][4]

Waste Characterization and Segregation
Proper segregation is the first step in the disposal process.

Identify as Halogenated Waste: 1-Chloro-3-fluorobenzene is a halogenated organic

compound.[9][10] It must be collected in a waste stream designated for halogenated

solvents.[9][11]

Maintain Segregation: Do not mix halogenated waste with non-halogenated organic waste,

as this significantly increases disposal costs and complexity.[10]

Check for Incompatibilities: Store this waste separately from incompatible materials such as

strong oxidizing agents, acids, and bases to prevent hazardous reactions.[8][12][13]

Container Selection and Labeling
The choice of container and proper labeling are mandated by regulations.

Select an Appropriate Container: Collect waste in a container specifically designated for

hazardous chemical waste. Polyethylene carboys are often used for liquid halogenated

waste.[8][11] Ensure the container is in good condition, free from leaks or cracks, and has a

tightly sealing cap.[8][14]

Label Immediately: Affix a "Hazardous Waste" tag or label to the container before adding any

waste.[10][13]

Complete the Label: Clearly write the full chemical name ("1-Chloro-3-fluorobenzene") and

list all other components and their approximate concentrations.[9] Keep the label visible and

legible.[10]

Waste Accumulation and Storage
Waste must be stored safely in a designated laboratory area pending pickup.
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Use a Satellite Accumulation Area (SAA): Store the waste container in a designated SAA,

which must be at or near the point of generation.[1][2][12]

Keep Container Closed: The waste container must remain closed at all times, except when

you are actively adding waste.[2][10][14]

Provide Secondary Containment: Place the container in a larger, chemically resistant tub or

tray to contain any potential leaks or spills.[14][15]

Adhere to Storage Limits: Do not exceed the maximum allowable volume for an SAA

(typically 55 gallons).[1][15] Be aware of accumulation time limits, which can range from 9 to

12 months.[2][14]

Arranging for Final Disposal
Laboratory personnel should not transport hazardous waste.

Request a Pickup: Once the container is full or approaches its accumulation time limit,

submit a chemical waste collection request to your institution's Environmental Health &

Safety (EH&S) department.[1][15]

Final Disposal Method: 1-Chloro-3-fluorobenzene waste is typically sent to a licensed

hazardous waste disposal facility for high-temperature incineration.[9] Never attempt to

dispose of this chemical by evaporation or by pouring it down the drain.[7][8][15]

Emergency Procedures: Spills and Exposure
Accidents require immediate and correct responses to minimize harm.

Spill Response:

Small Spills: If the spill is small and can be cleaned up in under 15 minutes by trained

personnel, ensure the area is well-ventilated and remove all ignition sources.[4][14] Use

non-sparking tools.[7] Absorb the spill with an inert material like sand, diatomaceous earth,

or vermiculite.[3][4]

Cleanup: Collect the absorbent material and any contaminated debris, place it in a

sealable, properly labeled container, and manage it as hazardous waste.[4][10][15]
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Large Spills: For large spills, evacuate the area immediately. Isolate the spill, prevent

entry, and contact your institution's emergency response or EH&S department for cleanup

assistance.[14][15]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If they feel unwell, call a poison center

or doctor.[7]

Skin Contact: Immediately take off all contaminated clothing.[3] Rinse the affected skin

with plenty of water for at least 15 minutes.[7][14] Seek medical attention if irritation occurs

or persists.[7]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes,

removing contact lenses if present and easy to do.[7] Continue rinsing and seek

immediate medical attention.[7]
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Workflow for 1-Chloro-3-fluorobenzene Disposal

Waste Generated:
1-Chloro-3-fluorobenzene

Step 1: Don PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize Waste
Is it a Halogenated Organic?

Step 3: Select Container
- Compatible (e.g., Polyethylene)

- Good Condition
- Tightly Sealing Lid

  Yes

Incorrect Path:
Consult Safety Officer.

Do NOT mix with
non-halogenated waste.

  No / Unsure

Step 4: Label Container
- 'Hazardous Waste'

- Full Chemical Name
- Date Accumulation Starts

Step 5: Accumulate in SAA
- At/Near Point of Generation
- In Secondary Containment

- Keep Container Closed

Container Full or
Time Limit Reached?

  No, Continue Use

Step 6: Request Disposal
Contact EH&S for Pickup

  Yes

Waste Removed by EH&S
for Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Chloro-3-fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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